Cas no 342616-59-5 (2-Butanone, 4-(cyclohexylamino)-)

• Product Name: 2-Butanone, 4-(cyclohexylamino)-
• CAS No: 342616-59-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5262040
• Update Time: 2025-06-30

2-Butanone, 4-(cyclohexylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(cyclohexylamino)-

• Inchi： 1S/C10H19NO/c1-9(12)7-8-11-10-5-3-2-4-6-10/h10-11H,2-8H2,1H3
• InChI Key： XUKAGIYYFUNMQZ-UHFFFAOYSA-N
• SMILES： CC(=O)CCNC1CCCCC1

Additional information on 2-Butanone, 4-(cyclohexylamino)-

2-Butanone, 4-(cyclohexylamino)- (CAS No. 342616-59-5): A Comprehensive Overview

2-Butanone, 4-(cyclohexylamino)-, also known by its CAS number 342616-59-5, is a versatile organic compound with significant applications in various fields. This compound is a derivative of 2-butanone, a well-known ketone, with a cyclohexylamino group attached at the fourth position. The structure of 2-butaneone provides a stable framework for further functionalization, making it an attractive starting material for synthetic chemistry.

The cyclohexylamino group introduces unique properties to the molecule, enhancing its solubility and reactivity. Recent studies have highlighted the potential of 2-butaneone derivatives in pharmaceutical applications, particularly as intermediates in drug synthesis. For instance, researchers have explored the use of 4-(cyclohexylamino)-2-butaneone in the development of bioactive compounds targeting specific cellular pathways.

From a synthetic perspective, 2-butaneone derivatives are often employed in the construction of complex molecules due to their ability to undergo various reactions, including nucleophilic additions and condensations. The cyclohexylamino group serves as a valuable directing group in these reactions, facilitating selective transformations. This has led to its widespread use in the synthesis of heterocyclic compounds and bioactive agents.

Recent advancements in green chemistry have also brought attention to the synthesis and application of 4-(cyclohexylamino)-2-butaneone. Researchers have developed eco-friendly methods for its preparation, reducing the environmental impact of traditional synthetic routes. These methods often involve catalytic systems or biodegradable reagents, aligning with current sustainability goals.

In terms of physical properties, 2-butaneone derivatives typically exhibit moderate solubility in organic solvents and are relatively stable under standard conditions. The presence of the cyclohexylamino group enhances the compound's stability and thermal resistance, making it suitable for high-temperature applications.

Looking ahead, the demand for 4-(cyclohexylamino)-2-butaneone is expected to grow as its applications in drug discovery and material science continue to expand. Its unique combination of structural flexibility and functional group reactivity positions it as a key intermediate in modern organic synthesis.

In conclusion, 2-butaneone (CAS No. 342616-59-5) with its cyclohexylamino substitution represents a valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its use, ensuring its relevance in both academic and industrial settings.